5-Bromodescyano Citalopram-d4

Specification

• Molecular Formula: C₁₉H₁₇D₄BrFNO
• Molecular Weight: 382.3

Introduction

Chemical Structure and Properties

5-Bromodescyano Citalopram-d4 is a deuterated analog of 5-bromodescyano citalopram, containing four deuterium atoms in its structure. According to the available data, this compound has the molecular formula C19H17D4BrFNO with a molecular weight of 382.30 g/mol. The compound features a bromine atom at the 5-position of the molecular structure, lacks the cyano group present in citalopram, and incorporates four deuterium atoms, most likely in the fluorophenyl ring.

Physical and Chemical Properties

The physical and chemical properties of 5-Bromodescyano Citalopram-d4 can be inferred from related compounds in the citalopram family. The table below summarizes the available data:

Property	Value
Molecular Formula	C19H17D4BrFNO
Molecular Weight	382.30 g/mol
Physical Appearance	Likely a crystalline solid or oil (based on similar compounds)
Boiling Point	Approximately 417.7±45.0°C (estimated from 5-Bromodescyano Citalopram)
Density	Likely around 1.318±0.06 g/cm³ (based on similar brominated compounds)

Relationship to Citalopram

Structural Comparison

5-Bromodescyano Citalopram-d4 is structurally related to citalopram, which is an antidepressant belonging to the selective serotonin reuptake inhibitor (SSRI) class. Citalopram enhances serotonergic neurotransmission through potent and selective inhibition of serotonin reuptake. The main structural differences between 5-Bromodescyano Citalopram-d4 and citalopram include:

• The presence of a bromine atom at the 5-position

• The absence of the cyano (CN) group that is present in citalopram

• The incorporation of four deuterium atoms

• A modified molecular framework due to these substitutions

Derivation from Citalopram

Based on synthetic pathways described for similar compounds, 5-Bromodescyano Citalopram-d4 could be derived from the citalopram synthetic pathway. Citalopram is typically synthesized through a process that involves the reaction of 5-cyanophthalide with appropriate Grignard reagents, followed by cyclization and alkylation steps. The 5-Bromodescyano variant represents an intermediate or modified structure in this synthetic pathway, with deuterium atoms incorporated for specific analytical purposes.

Applications and Uses

Analytical Applications

5-Bromodescyano Citalopram-d4 serves important functions in pharmaceutical research and development:

• Internal Standard: It is primarily used as an internal standard in analytical methods for the quantification of citalopram and its metabolites in biological samples. The deuterium labeling provides a mass difference that can be distinguished by mass spectrometry while maintaining nearly identical chemical behavior.

• Tracer Compound: The deuterium labeling allows researchers to trace the metabolic pathways of citalopram in biological systems, providing valuable information about drug disposition and metabolism.

• Impurity Reference Standard: It may be used as a reference standard for identifying potential impurities in citalopram formulations. This is critical for quality control in pharmaceutical manufacturing.

Research Applications

The compound is valuable in various research settings:

• Pharmacokinetic Studies: Used to investigate the absorption, distribution, metabolism, and excretion (ADME) properties of citalopram and related compounds.

• Metabolite Identification: Helps in identifying novel metabolites of citalopram in biological systems.

• Method Development: Essential for developing sensitive and specific analytical methods for detecting citalopram and its metabolites in complex biological matrices.

Role in Pharmaceutical Industry

Importance in Drug Development

5-Bromodescyano Citalopram-d4 plays a significant role in the development and quality control of citalopram-based medications:

• Quality Control: Used as a reference standard for identifying and quantifying potential impurities in citalopram drug substances and products.

• Regulatory Compliance: Helps pharmaceutical companies meet regulatory requirements for drug purity and stability.

• Method Validation: Critical for validating analytical methods used in the quality control of citalopram products.

Relationship to Citalopram Pharmacology

Understanding the relationship between 5-Bromodescyano Citalopram-d4 and citalopram helps in comprehending the pharmacological aspects of the drug. Citalopram acts by inhibiting the reuptake of serotonin (5-HT) in the central nervous system, thereby enhancing serotonergic neurotransmission. The various receptor interactions of citalopram contribute to its therapeutic effects in treating depression, anxiety, and other psychiatric conditions.